Cas no 119871-15-7 (Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro-)

Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro-, is a sulfonyl-substituted nitrobenzene derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a nitro group at the para position and a 2-methylpropylsulfonyl moiety, contributing to its reactivity in electrophilic and nucleophilic substitution reactions. The compound's sulfonyl group enhances stability and solubility in polar solvents, while the nitro group provides a versatile handle for further functionalization. This makes it useful in the synthesis of fine chemicals and bioactive molecules. Its well-defined molecular architecture ensures consistent performance in controlled reactions, making it a valuable reagent for research and industrial applications requiring precise modifications to aromatic systems.
Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro- structure
119871-15-7 structure
Product Name:Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro-
CAS No:119871-15-7
MF:C10H13NO4S
MW:243.27952170372
CID:3677704
PubChem ID:85586534
Update Time:2025-10-29

Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro-
    • 1-[(2-methylpropane)sulfonyl]-4-nitrobenzene
    • 119871-15-7
    • 1-(2-methylpropylsulfonyl)-4-nitrobenzene
    • Inchi： 1S/C10H13NO4S/c1-8(2)7-16(14,15)10-5-3-9(4-6-10)11(12)13/h3-6,8H,7H2,1-2H3
    • InChI Key： XABPPSCTALOECK-UHFFFAOYSA-N
    • SMILES： C1(S(CC(C)C)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 243.05652907Da
  • Monoisotopic Mass: 243.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 88.3Ų

Benzene, 1-[(2-methylpropyl)sulfonyl]-4-nitro- Pricemore >>

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